2-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-4-methyl-1,3-benzothiazole

• IUPAC Name: 2-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-4-methyl-1,3-benzothiazole
• InChI: InChI=1S/C18H21N5S/c1-12-5-4-6-15-16(12)21-18(24-15)23-9-7-22(8-10-23)17-19-13(2)11-14(3)20-17/h4-6,11H,7-10H2,1-3H3
• InChI Key: UKCNZYOEOVWACE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4=NC(=CC(=N4)C)C
• Molecular Formula: C18H21N5S
• Molecular Weight: 339.5 g/mol

Description

The compound “2-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-4-methyl-1,3-benzothiazole” is a chemical compound that contains a piperazine ring, which is a common structural motif found in agrochemicals and pharmaceuticals. This heterocycle can be incorporated into biologically active compounds through a Mannich reaction. Piperazine can be found in biologically active compounds for a variety of disease states.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 4-{4-[2-(4-(2-substitutedquinoxalin-3-yl)piperazin-1-yl)ethyl]phenyl}thiazoles were synthesized in an effort to prepare novel atypical antipsychotic agents.

Molecular Structure Analysis

The molecular structure of similar compounds has been assigned by HRMS, IR, 1H and 13C NMR experiments. For instance, the novel compound 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione was obtained and its structure was assigned using these techniques.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the D2 and 5-HT2A affinity of the synthesized compounds was screened in vitro by radioligand displacement assays on membrane homogenates isolated from rat striatum and rat cortex, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the compound “2-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-4,6-dimethylpyrimidine” has a melting point of 216-218 °C, a predicted boiling point of 522.7±60.0 °C, a predicted density of 1.170±0.06 g/cm3, and a predicted pKa of 6.69±0.50.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For instance, it was observed that none of the new chemical entities exhibited catalepsy and some were found to be the most active compounds with 5-HT2A/D2 ratio of 1.23077, 1.14286, and 1.12857, respectively.

Safety and Hazards

The safety and hazards of similar compounds have been evaluated. For instance, it was observed that these compounds produced loss of cell viability of MCF-10A cells with IC50 values of 46.9 and 52.3 µM for compounds 5a and 5e, respectively, which were comparable to Olaparib, where IC50 was observed to be 57.3 µM.

Future Directions

The future directions for the research of similar compounds could involve the synthesis and characterization of novel derivatives with promising biological activity. Additionally, further in vitro and in vivo pharmacological evaluation of these compounds could be conducted.